Cas no 1012480-95-3 (N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide)

• Product Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• CAS No: 1012480-95-3
• MF: C₁₆H₁₀ClN₃O₃S₂
• MW: 391.851899623871
• CID: 5894807
• PubChem ID: 24398185
• Update Time: 2025-08-03

N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
• 3(2H)-Benzoxazoleacetamide, N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-2-oxo-
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide
• F0882-2442
• starbld0009041
• Z28304415
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• 1012480-95-3
• AKOS000928309

• Inchi： 1S/C16H10ClN3O3S2/c17-13-6-5-12(25-13)9-8-24-15(18-9)19-14(21)7-20-10-3-1-2-4-11(10)23-16(20)22/h1-6,8H,7H2,(H,18,19,21)
• InChI Key： BUUFPYBZLIYFGS-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N(CC(NC2=NC(C3SC(Cl)=CC=3)=CS2)=O)C1=O

Computed Properties

• Exact Mass: 390.9852112g/mol
• Monoisotopic Mass: 390.9852112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3(Predicted)
• pka: 8.11±0.50(Predicted)

Additional information on N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide

N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 1012480-95-3): An Overview of a Promising Compound in Pharmaceutical Research

N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide (CAS No. 1012480-95-3) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of thiazoles and benzoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antibacterial, and anticancer properties.

The molecular structure of N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide is characterized by a central thiazole ring linked to a benzoxazole moiety through an acetamide group. The presence of a chlorothiophene substituent adds to the compound's structural complexity and potentially enhances its biological activity. The unique combination of these functional groups makes this compound a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the potential of N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)acetamide in the treatment of inflammatory diseases. In vitro experiments have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-2-(2-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-oxyo-benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol--benzoxazol-y)acetamide has also shown promising results in preclinical studies for its antibacterial activity. Research has demonstrated that this compound is effective against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum antibacterial activity makes it a potential candidate for the development of new antibiotics to combat drug-resistant infections.

The anticancer potential of N-[4-(5-chlorothiophen--y)-1,3-thiaz-l--y)--y)-l)--y)--y)--y)--y)-l)-y)-y)-y)-y)-y)-y)

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---

---